5-tert-butyl-2-ethoxy-N-(3-pyridinyl)benzenesulfonamide

• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 5-tert-butyl-2-ethoxy-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C17H22N2O3S/c1-5-22-15-9-8-13(17(2,3)4)11-16(15)23(20,21)19-14-7-6-10-18-12-14/h6-12,19H,5H2,1-4H3
• InChI Key: UYYBNLSDRJMEAP-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)NC2=CN=CC=C2

Description

5-tert-butyl-2-ethoxy-N-(3-pyridinyl)benzenesulfonamide, also known as TAK-659, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.

Mechanism of Action

5-tert-butyl-2-ethoxy-N-(3-pyridinyl)benzenesulfonamide exerts its therapeutic effects by inhibiting the activity of BTK, which is a crucial enzyme in the B-cell receptor (BCR) signaling pathway. The BCR signaling pathway plays a critical role in the activation and proliferation of B cells, which are responsible for producing antibodies. Inhibition of BTK by this compound leads to the suppression of B-cell activation, proliferation, and antibody production.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the activation of B cells, reduce the production of pro-inflammatory cytokines, and suppress the proliferation of cancer cells. This compound has also been shown to have a favorable safety profile in preclinical studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

5-tert-butyl-2-ethoxy-N-(3-pyridinyl)benzenesulfonamide has several advantages as a research tool. It is a selective and potent inhibitor of BTK, which makes it an ideal tool for studying the BCR signaling pathway and its role in various diseases. This compound has also been shown to have favorable pharmacokinetic properties, with good oral bioavailability and a long half-life. However, there are some limitations to using this compound in laboratory experiments. It is a relatively new compound, and its long-term effects and potential toxicity are still unknown.

Future Directions

There are several future directions for research on 5-tert-butyl-2-ethoxy-N-(3-pyridinyl)benzenesulfonamide. One potential application is in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia and non-Hodgkin lymphoma. This compound has shown promising results in preclinical studies, and clinical trials are currently underway to evaluate its safety and efficacy in humans. Another potential application is in the treatment of autoimmune diseases, such as rheumatoid arthritis and lupus. This compound has been shown to have anti-inflammatory effects and could potentially be used to treat these conditions. Further research is needed to fully understand the therapeutic potential of this compound and its mechanism of action.

Synthesis Methods

The synthesis method for 5-tert-butyl-2-ethoxy-N-(3-pyridinyl)benzenesulfonamide involves the reaction of 5-tert-butyl-2-ethoxy-N-(3-pyridinyl)benzenesulfonyl chloride with ammonia in the presence of a base. The resulting product is then purified using chromatography techniques to obtain this compound in its pure form.

Scientific Research Applications

5-tert-butyl-2-ethoxy-N-(3-pyridinyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications in treating various diseases. It has been found to be a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the activation of B cells and the production of antibodies. This compound has shown promising results in preclinical studies for the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders.